Cas no 29462-74-6 (Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1))

• Product Name: Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1)
• CAS No: 29462-74-6
• MF: C₁₈H₃₅NaO₅S
• MW: 386.522276163101
• CID: 278309
• PubChem ID: 23687239
• Update Time: 2025-04-19

Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1)
• sodium,2-hexadecoxy-2-oxoethanesulfonate
• Acetic acid, sulfo-, 1-hexadecyl ester, sodium salt
• Sodium 1-hexadecyl sulphonatoacetate
• sodium 2-(hexadecyloxy)-2-oxoethanesulfonate
• Sodium palmityl sulfoacetate
• sodium;2-hexadecoxy-2-oxoethanesulfonate
• NS00028709
• EINECS 249-651-4
• Acetic acid, 2-sulfo-, 1-hexadecyl ester, sodium salt (1:1)
• 29462-74-6
• DTXSID0067474
• SODIUM 1-HEXADECYL SULFONATOACETATE
• SCHEMBL11701087

• Inchi： 1S/C18H36O5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-18(19)17-24(20,21)22;/h2-17H2,1H3,(H,20,21,22);/q;+1/p-1
• InChI Key： YSDHJRVISXLHKX-UHFFFAOYSA-M
• SMILES： S(CC(=O)OCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 386.21045
• Monoisotopic Mass: 386.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.5